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Compound of Interest

Compound Name: Ethyl 3-coumarincarboxylate

Cat. No.: B159564

An In-depth Technical Guide to Ethyl 3-
Coumarincarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 3-coumarincarboxylate, a
significant member of the coumarin family of compounds. Coumarins are a class of
benzopyrones widely found in the plant kingdom and are of great interest in medicinal
chemistry due to their diverse and potent biological activities.[1] Ethyl 3-coumarincarboxylate
serves as a crucial scaffold and starting material for the synthesis of a wide array of biologically
active molecules.[2][3][4] This document details its fundamental chemical properties, common
synthetic routes with experimental protocols, and the pharmacological context of its derivatives.

Core Chemical and Physical Properties

The fundamental properties of ethyl 3-coumarincarboxylate are summarized below. This data
is essential for its identification, handling, and use in experimental settings.
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Property Value References
Chemical Formula C12H1004 516171181
Molecular Weight 218.21 g/mol [61[81[9]
218.2054 g/mol [5][7][10]

CAS Number 1846-76-0 [5][7][8][10]
IUPAC Name ethyl 2-oxo-2H-chromene-3- 8]

carboxylate

Coumarin-3-carboxylic acid
Synonyms ethyl ester, 3- [516]1[7118]1[10]

Carbethoxycoumarin

Appearance Solid
Melting Point 92-94 °C
XKHPEMKBJGUYCM-
InChl Key [5I[719][10]

UHFFFAOYSA-N

CCOC(=0)C1=Cc2ccccc20C1
=0

SMILES

Synthesis of Ethyl 3-Coumarincarboxylate

The most common and established method for synthesizing ethyl 3-coumarincarboxylate is
the Knoevenagel condensation.[3][11] This reaction involves the condensation of a
salicylaldehyde derivative with a compound containing an active methylene group, such as
diethyl malonate, in the presence of a basic catalyst.

Experimental Protocol: Knoevenagel Condensation

This protocol is a generalized procedure based on common laboratory practices for the
synthesis of coumarin derivatives.[1]

Materials:

o Salicylaldehyde (or a substituted salicylaldehyde)
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» Diethyl malonate

e Abasic catalyst (e.g., piperidine, triethylamine)
e Anhydrous ethanol (as solvent)

Procedure:

e To a round-bottom flask, add salicylaldehyde, a slight molar excess of diethyl malonate, and
absolute ethanol.

e Add a catalytic amount of a suitable base (e.g., a few drops of piperidine or triethylamine) to
the mixture.

o Equip the flask with a reflux condenser and heat the mixture to reflux. The reaction is
typically monitored by thin-layer chromatography (TLC) and can take several hours.

 After the reaction is complete, allow the mixture to cool to room temperature.
e Pour the reaction mixture into cold water to precipitate the crude product.
e Collect the solid product by vacuum filtration and wash it with cold water.

e The crude ethyl 3-coumarincarboxylate can be purified by recrystallization from a suitable
solvent, such as ethanol, to yield the final product.

Below is a diagram illustrating the workflow for the synthesis and purification of ethyl 3-
coumarincarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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